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Compound of Interest

Compound Name: Ethyl 2-ethoxy-2-iminoacetate

Cat. No.: B046105 Get Quote

A Technical Guide to the Physical Properties of
Ethyl 2-ethoxy-2-iminoacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Ethyl 2-
ethoxy-2-iminoacetate (CAS No. 816-27-3), a versatile reagent in organic synthesis. The

focus of this document is on its density and refractive index, critical parameters for quality

control, reaction monitoring, and process scale-up in research and development settings.

Core Physical Properties
Ethyl 2-ethoxy-2-iminoacetate is a liquid at room temperature.[1] Its fundamental physical

characteristics are summarized below, providing a baseline for its handling and application in

experimental work.

Data Summary
The density and refractive index of Ethyl 2-ethoxy-2-iminoacetate have been reported by

various suppliers. While there are slight variations in the reported values, they provide a

consistent range for these properties.
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Physical Property Value Conditions

Density 1.042 g/mL at 25 °C[1][2]

1.08 g/mL Not Specified[3]

1.081 g/cm³ Not Specified[4]

Refractive Index (n/D) 1.426 at 20 °C[1][2]

1.440 Not Specified[4]

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

sections detail the standard methodologies for measuring the density and refractive index of

liquid organic compounds like Ethyl 2-ethoxy-2-iminoacetate.

Density Measurement via Pycnometry
The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a known volume.[4]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)[4]

Analytical balance

Thermostatic bath

Distilled water (or other reference liquid with a precisely known density)

The liquid sample (Ethyl 2-ethoxy-2-iminoacetate)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent, followed by distilled water. Dry the pycnometer completely.
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Mass of Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper on

an analytical balance. Record this mass (m₀).

Calibration with a Reference Liquid: Fill the pycnometer with a reference liquid of known

density (e.g., distilled water) at a specific temperature. Ensure no air bubbles are trapped.

Insert the stopper, allowing excess liquid to emerge from the capillary.

Thermostatic Equilibration: Place the filled pycnometer in a thermostatic bath set to the

desired temperature (e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

Mass of Pycnometer with Reference Liquid: Carefully dry the outside of the pycnometer and

weigh it. Record this mass (m₁).

Cleaning and Drying: Empty and clean the pycnometer as in step 1.

Mass of Pycnometer with Sample: Fill the pycnometer with the sample liquid (Ethyl 2-
ethoxy-2-iminoacetate).

Thermostatic Equilibration and Weighing: Repeat steps 4 and 5 for the sample liquid. Record

the mass (m₂).

Calculation: The density of the sample liquid (ρₛ) can be calculated using the following formula:

ρₛ = [(m₂ - m₀) / (m₁ - m₀)] * ρᵣ

Where:

ρₛ is the density of the sample liquid.

m₀ is the mass of the empty pycnometer.

m₁ is the mass of the pycnometer filled with the reference liquid.

m₂ is the mass of the pycnometer filled with the sample liquid.

ρᵣ is the known density of the reference liquid at the experimental temperature.

Refractive Index Measurement via Abbe Refractometer
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The Abbe refractometer is a common laboratory instrument for the rapid and accurate

measurement of the refractive index of liquids.[1]

Apparatus:

Abbe refractometer

Constant temperature water bath (circulator)

Light source (typically a sodium lamp or a white light source with a compensator)

Dropper or pipette

The liquid sample (Ethyl 2-ethoxy-2-iminoacetate)

Calibration standard (e.g., distilled water)

Procedure:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index at a specific temperature (e.g., distilled water at 20 °C).

Temperature Control: Connect the refractometer prisms to a constant temperature water

bath set to the desired temperature (e.g., 20 °C) and allow the instrument to equilibrate.

Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,

place a few drops of the liquid sample onto the surface of the lower prism.

Prism Closure: Gently close the prism assembly, ensuring the liquid spreads evenly between

the two prisms without forming air bubbles.

Field of View Adjustment: Look through the eyepiece and adjust the light source and mirror

to obtain optimal illumination.

Boundary Line Focusing: Turn the coarse adjustment knob until the boundary line between

the light and dark fields becomes visible.
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Achromatization: If using a white light source, adjust the chromatic dispersion compensator

to eliminate any color fringes and obtain a sharp, black-and-white boundary line.

Measurement: Adjust the fine adjustment knob to bring the boundary line exactly to the

center of the crosshairs in the eyepiece.

Reading the Value: Read the refractive index value from the instrument's scale.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical compound and its

experimentally determined physical properties.

Ethyl 2-ethoxy-2-iminoacetate

Physical Properties

exhibits

Density Refractive Index

Pycnometry

measured by

Abbe Refractometry

measured by

Click to download full resolution via product page

Caption: Relationship between the compound and its measured properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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